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Compound of Interest

Compound Name: Trisodium diphosphate

Cat. No.: B076900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical identifier and safety

data for trisodium diphosphate. The information is compiled for use in research, scientific,

and drug development settings, with a focus on clear data presentation and logical safety

workflows.

Chemical Identification
Trisodium diphosphate, also known as trisodium hydrogen diphosphate or trisodium

pyrophosphate, is identified by the following Chemical Abstracts Service (CAS) number:

CAS Number: 14691-80-6[1][2][3]

Safety Data Sheet Summary
The following sections summarize the critical safety and handling information derived from the

Safety Data Sheet (SDS) for trisodium diphosphate.

Physical and Chemical Properties
Quantitative data on the physical and chemical properties of trisodium diphosphate is

presented below.
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Property Value Source

Molecular Formula HNa₃O₇P₂ [2][3]

Molecular Weight 243.92 g/mol [2][3]

Appearance White powder or grains [2]

Solubility Soluble in water [2]

pH (1% solution) 6.7 - 7.5 [2]

Toxicological and Hazard Information
Trisodium diphosphate is classified with the following hazards according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS).

Hazard Class Category Hazard Statement

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed

Serious Eye Damage Category 1
H318: Causes serious eye

damage

Source:[1][2]

Ecological Information
Data regarding the ecological impact of trisodium diphosphate is limited.
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Ecological Test Result

Toxicity to fish No data available

Toxicity to daphnia and other aquatic

invertebrates
No data available

Toxicity to algae No data available

Persistence and degradability No data available

Bioaccumulative potential No data available

Source:[1]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecological assessments summarized

in the Safety Data Sheet are not publicly available within the SDS documents. These

documents typically provide the results and classifications from standardized tests (e.g., OECD

guidelines) rather than the full, step-by-step methodologies. For detailed experimental

procedures, researchers should refer to the underlying toxicological studies or relevant

regulatory filings.

Visualized Safety Workflow
The following diagram illustrates the logical workflow for handling trisodium diphosphate,

from hazard identification to appropriate response and disposal, based on the GHS

classifications.
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Hazard Identification

Prevention (P264, P270, P280)

Response

Disposal (P501)

H302: Harmful if swallowed
H318: Causes serious eye damage

Wash hands thoroughly after handling Do not eat, drink or smoke when using Wear protective gloves/eye protection

IF SWALLOWED (P301+P317, P330):
Rinse mouth. Get medical help.

IF IN EYES (P305+P354+P338, P317):
Rinse with water. Remove contacts.
Continue rinsing. Get medical help.

Dispose of contents/container to an
approved waste disposal facility

Click to download full resolution via product page

Caption: Logical safety workflow for trisodium diphosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Trisodium Diphosphate (CAS
No. 14691-80-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076900#trisodium-diphosphate-cas-number-and-
safety-data-sheet-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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